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Compound of Interest

Compound Name: Aminooxy-PEG9-methane

Cat. No.: B15387214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Aminooxy-PEG9-methane, a bifunctional linker commonly utilized in bioconjugation and drug

development. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for

this specific compound, this document synthesizes available data from suppliers and

extrapolates information from similar chemical structures. A conservative approach to handling

is recommended, particularly in light of conflicting safety classifications from various sources.

Section 1: Chemical and Physical Properties
A summary of the known physical and chemical properties of Aminooxy-PEG9-methane is

presented in Table 1. This data has been compiled from various chemical suppliers.
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Property Value Source

CAS Number 2098979-84-9 ChemScene

Molecular Formula C₁₉H₄₁NO₁₀ ChemScene

Molecular Weight 443.53 g/mol ChemScene

Appearance
White to off-white solid or

viscous oil

Inferred from similar PEG

compounds

Purity ≥95%
Typical for research-grade

chemicals

Solubility
Soluble in water and most

organic solvents

Inferred from PEG

characteristics

Storage Temperature 2-8°C ChemScene

Section 2: Safety and Hazard Information
There is conflicting information regarding the hazard classification of Aminooxy-PEG9-
methane. While some suppliers of similar, shorter-chain aminooxy-PEG compounds (e.g.,

PEG7 and PEG4 analogues) classify them as "not hazardous," at least one supplier of

Aminooxy-PEG9-methane displays a GHS07 "Warning" pictogram. This pictogram generally

indicates one or more of the following hazards:

Skin Irritation or Rash

Serious Eye Irritation

Harmful if Swallowed

Respiratory Irritant

May Cause an Allergic Skin Reaction

Harmful to the Ozone Layer
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Given this discrepancy, it is prudent to handle Aminooxy-PEG9-methane with a degree of

caution, assuming it may possess some of the hazards associated with the GHS07 pictogram

until a definitive SDS becomes available.

Precautionary Measures and Personal Protective
Equipment (PPE)
The following handling precautions are recommended:

Precaution Details

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection Wear chemical safety goggles or a face shield.

Hand Protection
Wear nitrile or other appropriate chemical-

resistant gloves.

Skin and Body Protection Wear a lab coat and ensure skin is not exposed.

Respiratory Protection
If working with a powder or generating aerosols,

use a NIOSH-approved respirator.

Hygiene Measures

Avoid ingestion, inhalation, and contact with skin

and eyes. Wash hands thoroughly after

handling.

First Aid Measures
In the event of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and seek medical attention.

Fire-Fighting Measures
Measure Details

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards
Emits toxic fumes under fire conditions (carbon

oxides, nitrogen oxides).

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
Measure Details

Personal Precautions
Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Environmental Precautions Do not let product enter drains.

Methods for Cleaning Up
Sweep up and shovel. Keep in suitable, closed

containers for disposal.
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Section 3: Experimental Protocol - Bioconjugation
of a Protein with an Aldehyde-Containing Molecule
using Aminooxy-PEG9-methane
This protocol outlines a general procedure for the bioconjugation of a protein to a molecule

containing an aldehyde group via an oxime ligation reaction facilitated by Aminooxy-PEG9-
methane.

Materials
Protein with a reactive primary amine (e.g., lysine residue)

Aminooxy-PEG9-methane

Aldehyde-containing molecule of interest

Conjugation Buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.2-7.5)

Quenching solution (e.g., hydroxylamine)

Dialysis or size-exclusion chromatography materials for purification

Methodology
Protein Preparation: Dissolve the protein in the conjugation buffer to a final concentration of

1-10 mg/mL.

Activation of Aldehyde Molecule (if necessary): If the aldehyde-containing molecule is not

already in a reactive form, it may need to be activated according to the manufacturer's

instructions.

Reaction with Aminooxy-PEG9-methane:

Dissolve Aminooxy-PEG9-methane in the conjugation buffer.

Add a 10-50 molar excess of Aminooxy-PEG9-methane to the protein solution.
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Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight with gentle

stirring.

Removal of Excess Linker: Purify the protein-PEG-aminooxy conjugate by dialysis or size-

exclusion chromatography to remove unreacted Aminooxy-PEG9-methane.

Conjugation to Aldehyde Molecule:

Add the aldehyde-containing molecule to the purified protein-PEG-aminooxy conjugate at

a 5-20 molar excess.

Adjust the pH of the reaction mixture to 4.5-5.5 to facilitate oxime bond formation.

Incubate the reaction at room temperature for 2-4 hours or at 4°C overnight.

Quenching: Add a quenching solution to stop the reaction.

Purification: Purify the final protein conjugate using dialysis, size-exclusion chromatography,

or affinity chromatography to remove excess reagents.

Characterization: Characterize the final conjugate using techniques such as SDS-PAGE,

mass spectrometry, and functional assays.

Section 4: Visualizations
Safety and Handling Workflow
The following flowchart illustrates the recommended workflow for the safe handling of

Aminooxy-PEG9-methane.
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Safety Workflow for Aminooxy-PEG9-methane

Receiving

Inspect Container for Damage

Store at 2-8°C in a Dry Place

No Damage

Follow Spill Cleanup Protocol

Damaged

Pre-Use Assessment

Review Safety Information
(Assume GHS07 Hazards)

Don Personal Protective Equipment (PPE)

Handling in Fume Hood

Weighing and Dispensing

Accidental Spill?

Decontaminate Work Area

Yes

Waste Disposal

No

Dispose as Chemical Waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Aminooxy-PEG9-methane.
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Bioconjugation Signaling Pathway
The diagram below illustrates the two-step reaction mechanism for bioconjugation using

Aminooxy-PEG9-methane.

Bioconjugation via Oxime Ligation

Step 1: PEGylation of Protein

Step 2: Oxime Ligation

Protein
(with Lysine -NH2)

Protein-PEG-Aminooxy

+

Aminooxy-PEG9-methane
(H2N-O-PEG9-Me)

+

Aldehyde-Molecule
(R-CHO)

Final Protein Conjugate
(Protein-N=CH-R)

+ +

Click to download full resolution via product page

Caption: Reaction scheme for protein bioconjugation.

Disclaimer: This document is intended for informational purposes only and does not constitute

a certified Safety Data Sheet. Users should always consult multiple sources of safety

information and exercise caution when handling any chemical. All laboratory work should be

conducted by trained professionals in accordance with established safety protocols.

To cite this document: BenchChem. [Navigating the Handling of Aminooxy-PEG9-methane: A
Technical Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15387214#safety-and-handling-guidelines-for-
aminooxy-peg9-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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